Cas no 1085524-30-6 (Cyclopropyl-(4-methoxy-2-methylbenzyl)-amine)

• Product Name: Cyclopropyl-(4-methoxy-2-methylbenzyl)-amine
• CAS No: 1085524-30-6
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5525890
• Update Time: 2025-06-08

Cyclopropyl-(4-methoxy-2-methylbenzyl)-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-(4-methoxy-2-methylbenzyl)-amine
• Benzenemethanamine, N-cyclopropyl-4-methoxy-2-methyl-

• Inchi： 1S/C12H17NO/c1-9-7-12(14-2)6-3-10(9)8-13-11-4-5-11/h3,6-7,11,13H,4-5,8H2,1-2H3
• InChI Key： SWRAHJWUFMYOCQ-UHFFFAOYSA-N
• SMILES： C1(CNC2CC2)=CC=C(OC)C=C1C

Additional information on Cyclopropyl-(4-methoxy-2-methylbenzyl)-amine

Cyclopropyl-(4-methoxy-2-methylbenzyl)-amine (CAS No. 1085524-30-6): An Overview of a Versatile Compound in Medicinal Chemistry

Cyclopropyl-(4-methoxy-2-methylbenzyl)-amine (CAS No. 1085524-30-6) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its cyclopropyl and substituted benzyl groups, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of Cyclopropyl-(4-methoxy-2-methylbenzyl)-amine.

Chemical Structure and Synthesis

The chemical structure of Cyclopropyl-(4-methoxy-2-methylbenzyl)-amine is defined by its cyclopropyl ring and a substituted benzyl group. The cyclopropyl ring, known for its high reactivity due to its strained nature, imparts unique properties to the molecule. The 4-methoxy and 2-methyl substitutions on the benzene ring contribute to the compound's lipophilicity and electronic characteristics. These features collectively influence the compound's biological activity and pharmacokinetic properties.

The synthesis of Cyclopropyl-(4-methoxy-2-methylbenzyl)-amine can be achieved through several methods. One common approach involves the reaction of cyclopropylamine with 4-methoxy-2-methylbenzaldehyde followed by a reductive amination step. This method is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production. Recent advancements in catalytic methods have further optimized the synthesis process, improving yield and reducing by-products.

Biological Properties

Cyclopropyl-(4-methoxy-2-methylbenzyl)-amine has been extensively studied for its biological activities, which include anti-inflammatory, analgesic, and neuroprotective effects. These properties are attributed to its ability to interact with various biological targets, such as enzymes, receptors, and ion channels.

One of the key areas of research is the compound's anti-inflammatory activity. Studies have shown that Cyclopropyl-(4-methoxy-2-methylbenzyl)-amine can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, Cyclopropyl-(4-methoxy-2-methylbenzyl)-amine has demonstrated analgesic properties. Research indicates that it can modulate pain pathways by interacting with opioid receptors or other pain-related targets. This potential analgesic activity could be beneficial in managing chronic pain conditions.

The neuroprotective effects of Cyclopropyl-(4-methoxy-2-methylbenzyl)-amine have also been explored. Studies suggest that it can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings highlight the compound's potential as a neuroprotective agent in therapeutic interventions.

Potential Applications in Drug Development

The diverse biological activities of Cyclopropyl-(4-methoxy-2-methylbenzyl)-amine make it an attractive candidate for drug development across multiple therapeutic areas. In the realm of inflammatory diseases, its anti-inflammatory properties could lead to the development of new treatments that offer improved efficacy and reduced side effects compared to existing options.

In pain management, the analgesic properties of Cyclopropyl-(4-methoxy-2-methylbenzyl)-amine could provide an alternative to current analgesics, which often come with significant side effects such as addiction and tolerance. Clinical trials are underway to evaluate its safety and efficacy in treating various pain conditions.

The neuroprotective effects of this compound also hold promise for addressing neurodegenerative diseases. Preclinical studies have shown promising results in animal models, suggesting that further research could lead to new therapeutic strategies for these debilitating conditions.

Conclusion

Cyclopropyl-(4-methoxy-2-methylbenzyl)-amine (CAS No. 1085524-30-6) is a multifaceted compound with a range of biological activities that make it a valuable candidate for drug development. Its unique chemical structure, efficient synthesis methods, and diverse biological properties position it as a promising molecule in the fields of anti-inflammatory therapy, pain management, and neuroprotection. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in advancing medical treatments.